molecular formula C11H10BrNO2 B8481384 methyl (4-bromo-1H-indol-3-yl)acetic acid

methyl (4-bromo-1H-indol-3-yl)acetic acid

Cat. No.: B8481384
M. Wt: 268.11 g/mol
InChI Key: JPEWFIXJVFLJMO-UHFFFAOYSA-N
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Description

Methyl (4-bromo-1H-indol-3-yl)acetic acid is a useful research compound. Its molecular formula is C11H10BrNO2 and its molecular weight is 268.11 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10BrNO2

Molecular Weight

268.11 g/mol

IUPAC Name

2-(4-bromo-1H-indol-3-yl)propanoic acid

InChI

InChI=1S/C11H10BrNO2/c1-6(11(14)15)7-5-13-9-4-2-3-8(12)10(7)9/h2-6,13H,1H3,(H,14,15)

InChI Key

JPEWFIXJVFLJMO-UHFFFAOYSA-N

Canonical SMILES

CC(C1=CNC2=C1C(=CC=C2)Br)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

Procedure details

The compound prepared in Example 51, namely, 2-(4-bromo-1H-indol-3-yl)propanenitrile (184 mg) was dissolved in a mixture of ethanol (1 mL) and ethylene glycol (1 mL) and an aqueous 20% potassium hydroxide solution (0.5 mL) was added, and then the mixture was stirred overnight at 120° C. The reaction mixture was ice-cooled and then neutralized with 2M hydrochloric acid. The precipitated crystal was collected by filtration to obtain the titled compound having the following physical properties (155 mg).
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Synthesis routes and methods II

Procedure details

To methanol (10 mL), thionyl chloride (0.76 mL) was added dropwise at −15 to −10° C., followed by stirring for 30 minutes. To the mixture, (4-bromo-1H-indol-3-yl)acetic acid (Chemical and Pharmaceutical Bulletin, 33(9), 3696-3708 (1985), 1.32 g) was added, followed by stifling at room temperature for 2 hours. To the reaction mixture, an aqueous saturated sodium hydrogen carbonate solution was added, followed by extraction with ethyl acetate. The organic layer was washed in turn with water and saturated saline, dried and then concentrated. The residue was washed with diisopropyl ether/n-hexane (1:2) to obtain the titled compound having the following physical properties (1.26 g).
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